Cas no 102735-88-6 (5-Fluoro-2-methyl-1,3-dinitrobenzene)

5-Fluoro-2-methyl-1,3-dinitrobenzene Properties

Names and Identifiers

• 5-Fluoro-2-methyl-1,3-dinitrobenzene
• 4-FLUORO-2,6-DINITROTOLUENE
• Benzene, 5-fluoro-2-Methyl-1,3-dinitro-
• 2,6-dinitro-4-fluoro-tolurene
• 5-Fluoro-2-Methyl-1,3-dinitro-benzene

• MDL： MFCD11007947
• InChIKey： GLIDVOGSKCTART-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5FN2O4/c1-4-6(9(11)12)2-5(8)3-7(4)10(13)14/h2-3H,1H3
• SMILES： CC1=C(C=C(C=C1[N+](=O)[O-])F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.02335
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Heavy Atom Count: 14

Experimental Properties

• PSA: 86.28
• Boiling Point: 282.6±35.0 ºC (760 Torr),
• Flash Point: 124.7±25.9 ºC,
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.497±0.06 g/cm3 (20 ºC 760 Torr),